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Compound of Interest

Compound Name: 1-Cyclopentyl-4-iodobenzene

Cat. No.: B15322711 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 1-
Cyclopentyl-4-iodobenzene (CAS No. 92316-59-1). While a specific Safety Data Sheet (SDS)

for this compound is not readily available in public domains, this document outlines disposal

procedures based on the known hazards of similar iodinated aromatic hydrocarbons and

general best practices for handling halogenated organic waste. The information herein is

intended to supplement, not replace, institutional safety protocols and regulatory requirements.

I. Quantitative Data Summary (Surrogate Data)
Due to the absence of a specific SDS for 1-Cyclopentyl-4-iodobenzene, the following table

presents data for Iodobenzene (CAS No. 591-50-4) as a closely related surrogate.

Researchers should handle 1-Cyclopentyl-4-iodobenzene with at least the same level of

caution.
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Parameter Value (for Iodobenzene) Citation

Acute Oral Toxicity (LD50) 1749 mg/kg (Rat) [1]

Physical State Liquid [2]

Appearance Yellow [2]

Odor Odorless [2]

Boiling Point
188 °C / 370.4 °F @ 760

mmHg
[2]

Flash Point 74 °C / 165.2 °F [2]

Solubility in Water Insoluble [2]

Hazards

Harmful if swallowed. Irritating

to skin. Risk of serious

damage to eyes.

[1]

II. Experimental Protocols: Disposal of Halogenated
Organic Waste
The following protocol is a general guideline for the disposal of 1-Cyclopentyl-4-iodobenzene,

treated as a halogenated organic waste.

1. Personal Protective Equipment (PPE):

Wear chemical-resistant gloves (e.g., nitrile), splash goggles, and a lab coat.[1]

All handling of the waste should be conducted in a certified chemical fume hood to avoid

inhalation of vapors.[1][3]

2. Waste Segregation and Collection:

Designate a specific, properly labeled waste container for "Halogenated Organic Waste."[3]

[4]
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Do not mix halogenated waste with non-halogenated waste to prevent unnecessary

increases in disposal costs.[5]

The container must be in good condition, compatible with the chemical, and have a tightly

sealing cap.[3][4]

The container should be clearly labeled with "Halogenated Waste," and a list of all chemical

constituents and their approximate percentages should be maintained.[3][4]

3. Spill and Leak Management:

In case of a spill, absorb the material with an inert absorbent such as sand, vermiculite, or

commercial sorbent pads.[1]

Collect the absorbent material and contaminated items into a sealed, labeled container for

hazardous waste disposal.[1][3]

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office immediately.[3]

4. Final Disposal:

All chemical waste must be disposed of through your institution's hazardous waste

management program.[2]

Do not pour 1-Cyclopentyl-4-iodobenzene or any halogenated solvent down the drain.[5]

Ensure the hazardous waste tag is completed with all required information, including the

generator's name, department, and the chemical composition of the waste.[3]

Store the sealed waste container in a designated satellite accumulation area until it is

collected by EHS personnel.[3]

III. Visualized Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 1-Cyclopentyl-
4-iodobenzene.
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Caption: Disposal Workflow for 1-Cyclopentyl-4-iodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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